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Compound of Interest

Compound Name: precocene II

Cat. No.: B1678092 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Precocene II (6,7-dimethoxy-2,2-dimethyl-2H-1-benzopyran) is a naturally

occurring chromene found in plants of the genus Ageratum.[1][2] It is widely recognized for its

potent biological activities, including anti-juvenile hormone effects in insects, which lead to

precocious metamorphosis and sterility.[2][3][4] Additionally, Precocene II exhibits significant

antifungal, antibacterial, and antioxidant properties.[3] In fungal species like Fusarium

graminearum, it inhibits the production of mycotoxins by targeting mitochondrial function.[1][2]

[5] Its mechanism of action often involves binding to the mitochondrial Voltage-Dependent

Anion Channel (VDAC), which increases superoxide levels and disrupts cellular processes.[2]

[5][6] This document provides a detailed protocol for the proper dissolution and application of

Precocene II in various in vitro experimental settings.

Quantitative Data Summary
The following table summarizes the key physicochemical and biological parameters of

Precocene II.
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Parameter Value Source(s)

Molecular Formula C₁₃H₁₆O₃ [1]

Molecular Weight 220.27 g/mol [7]

Appearance Solid powder [1][7]

Solubility

    DMSO 6.25 mg/mL (28.38 mM) [3]

    Methanol Soluble [1][8]

    Acetonitrile Soluble [1]

    Chloroform Soluble [1][7]

    Acetone Soluble [7]

Storage Conditions

    Solid Powder -20°C for up to 3 years [3]

    In Solvent -80°C for up to 1 year [3]

Biological Activity (IC₅₀)
1.2 µM (Inhibition of 3-ADON

production in F. graminearum)
[1][5]

Effective Concentration

≥ 1 mM (Inhibition of juvenile

hormone biosynthesis in

cockroaches)

[1]

Experimental Protocols
Protocol for Preparation of Precocene II Stock Solution
This protocol describes the preparation of a concentrated stock solution of Precocene II, which

can be further diluted to working concentrations for various in vitro assays.

Materials:

Precocene II powder
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Dimethyl sulfoxide (DMSO), cell culture grade

Vortex mixer

Ultrasonic bath (sonicator)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Procedure:

Weighing: Carefully weigh the desired amount of Precocene II powder in a sterile

microcentrifuge tube under a fume hood.

Solvent Addition: Add the appropriate volume of DMSO to achieve the desired stock

concentration. A common stock concentration is 10-20 mM. For example, to prepare a 10

mM stock solution, dissolve 2.2 mg of Precocene II (MW: 220.27) in 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

To ensure complete dissolution, place the tube in an ultrasonic bath for 5-10 minutes.[3]

Gentle warming to 37°C can also aid solubility.[7]

Visually inspect the solution to ensure no solid particles remain. The solution should be

clear.

Sterilization (Optional): If required for the specific assay, the stock solution can be sterilized

by passing it through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term stability (up to one

year).[3]
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Example Protocol: In Vitro Antifungal Susceptibility
Assay
This protocol provides an example of using a Precocene II solution to assess its inhibitory

effect on fungal growth in a liquid culture format.

Materials:

Precocene II stock solution (e.g., 10 mM in DMSO)

Fungal strain (e.g., Fusarium graminearum)

Appropriate liquid growth medium (e.g., Potato Dextrose Broth)

Sterile 96-well microplate

Microplate reader

Incubator

Procedure:

Fungal Inoculum Preparation: Grow the fungal strain in the appropriate medium to obtain a

spore suspension or mycelial culture. Adjust the concentration of the inoculum as required

for the assay.

Preparation of Working Solutions:

Perform a serial dilution of the Precocene II stock solution in the liquid growth medium to

prepare working solutions at 2x the final desired concentrations.

Ensure the final concentration of DMSO in all wells (including controls) is consistent and

low (typically ≤0.5%) to avoid solvent-induced toxicity.

Assay Plate Setup:

Add 100 µL of the 2x Precocene II working solutions to the wells of the 96-well plate.
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Include a positive control (a known antifungal agent) and a negative/vehicle control

(medium with the same concentration of DMSO as the test wells).

Add 100 µL of the fungal inoculum to each well, bringing the total volume to 200 µL and

the Precocene II concentration to 1x.

Incubation: Seal the plate and incubate at the optimal temperature and conditions for the

fungal strain for a predetermined period (e.g., 24-72 hours).

Data Acquisition: Measure fungal growth by reading the optical density (OD) at a specific

wavelength (e.g., 600 nm) using a microplate reader.

Analysis: Calculate the percentage of growth inhibition for each concentration relative to the

vehicle control. Determine the IC₅₀ value by plotting the inhibition percentage against the log

of the Precocene II concentration.

Visualizations
Signaling Pathway of Precocene II in Fungi
The diagram below illustrates the proposed mechanism of action for Precocene II in fungi,

highlighting its interaction with mitochondrial VDAC and the subsequent increase in superoxide

levels.[2][5]
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Caption: Mechanism of Precocene II action in fungi.

Experimental Workflow
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This diagram outlines the general workflow for preparing and using Precocene II in a typical in

vitro cell-based assay.
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Caption: Workflow for Precocene II in vitro assay preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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